Cas no 91687-65-9 (N-1-(4-Bromophenyl)ethyl-2-chloroacetamide)

N-1-(4-Bromophenyl)ethyl-2-chloroacetamide structure
91687-65-9 structure
Product Name:N-1-(4-Bromophenyl)ethyl-2-chloroacetamide
CAS No:91687-65-9
MF:C10H11BrClNO
MW:276.55744099617
MDL:MFCD02612739
CID:808321
PubChem ID:618032
Update Time:2025-09-19

N-1-(4-Bromophenyl)ethyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[1-(4-bromophenyl)ethyl]-2-chloro-
    • N-[1-(4-bromophenyl)ethyl]-2-chloroacetamide
    • QOVVMRZOAXDWMK-UHFFFAOYSA-N
    • Acetamide, N-[1-(4-bromophenyl)ethyl]-2-chloro-
    • LS-08798
    • EN300-10216
    • CS-0230069
    • MFCD02612739
    • AKOS000117570
    • Z56347254
    • N-[1-(4-Bromophenyl)ethyl]-2-chloroacetamide #
    • N-(1-(4-Bromophenyl)ethyl)-2-chloroacetamide
    • 91687-65-9
    • DTXSID50347114
    • AKOS016874500
    • N-1-(4-Bromophenyl)ethyl-2-chloroacetamide
    • MDL: MFCD02612739
    • Inchi: 1S/C10H11BrClNO/c1-7(13-10(14)6-12)8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H,13,14)
    • InChI Key: QOVVMRZOAXDWMK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)NC(CCl)=O

Computed Properties

  • Exact Mass: 274.971254
  • Monoisotopic Mass: 274.971254
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.459
  • Boiling Point: 426.6°Cat760mmHg
  • Flash Point: 211.8°C
  • Refractive Index: 1.559

N-1-(4-Bromophenyl)ethyl-2-chloroacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N498815-50mg
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$ 50.00 2022-06-03
TRC
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abcr
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€195.40 2022-08-31
abcr
AB415698-1 g
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abcr
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abcr
AB415698-10 g
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